Cas no 2183473-02-9 (N-(6-aminohexyl)-3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide)

• Product Name: N-(6-aminohexyl)-3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide
• CAS No: 2183473-02-9
• MF: C₂₀H₂₉BF₂N₄O
• MW: 390.278271436691
• CID: 6624316
• PubChem ID: 131954375
• Update Time: 2024-01-08

N-(6-aminohexyl)-3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2183473-02-9
• N-(6-aminohexyl)-3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide

• Inchi： 1S/C20H29BF2N4O/c1-15-13-16(2)26-19(15)14-18-8-7-17(27(18)21(26,22)23)9-10-20(28)25-12-6-4-3-5-11-24/h7-8,13-14H,3-6,9-12,24H2,1-2H3,(H,25,28)
• InChI Key： XESWEXDAPXALAA-UHFFFAOYSA-N
• SMILES： F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(NCCCCCCN)=O)=[N+]21)F

Computed Properties

• Exact Mass: 390.2402481g/mol
• Monoisotopic Mass: 390.2402481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1Ų